Cas no 52076-44-5 (Benzene, 2-bromo-1-(1-methylethyl)-4-(1-methylpropyl)-)

• Product Name: Benzene, 2-bromo-1-(1-methylethyl)-4-(1-methylpropyl)-
• CAS No: 52076-44-5
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• CID: 1578639
• PubChem ID: 21492048
• Update Time: 2025-04-21

Benzene, 2-bromo-1-(1-methylethyl)-4-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-(1-methylethyl)-4-(1-methylpropyl)-
• DTXSID001221348
• 2-Bromo-1-(1-methylethyl)-4-(1-methylpropyl)benzene
• 52076-44-5

• Inchi： 1S/C13H19Br/c1-5-10(4)11-6-7-12(9(2)3)13(14)8-11/h6-10H,5H2,1-4H3
• InChI Key： MVDHRQSMXWMYOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)C)C(C)CC

Computed Properties

• Exact Mass: 254.06707
• Monoisotopic Mass: 254.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0